N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H17N3OS/c1-10-8-11(15-16(10)2)5-6-14-13(17)9-12-4-3-7-18-12/h3-4,7-8H,5-6,9H2,1-2H3,(H,14,17)
• InChI Key: UUIUFMLHHDGBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)CC2=CC=CS2
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as DETA-TFA or DPTA, and it has a molecular weight of 322.44 g/mol.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study conducted by Chkirate et al. (2019) explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes demonstrated significant antioxidant activity, highlighting the potential of pyrazole-acetamide derivatives in the development of new antioxidant agents. This research is particularly relevant for understanding the applications of N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-(thiophen-2-yl)acetamide in the field of coordination chemistry and its implications for antioxidant activity (Chkirate et al., 2019).

Antitumor Activities

Shams et al. (2010) researched the synthesis of various heterocyclic derivatives, including those related to pyrazole-acetamide, and evaluated their antitumor activities. This study is significant for understanding the potential use of this compound in developing antitumor agents, particularly in targeting specific cancer cell lines (Shams et al., 2010).

Anti-Inflammatory Activity

The synthesis and anti-inflammatory activity of derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were explored by Sunder and Maleraju (2013). This research highlights the potential applications of related compounds, like this compound, in the development of anti-inflammatory drugs (Sunder & Maleraju, 2013).

Analgesic and Antimicrobial Activities

A study by Saravanan et al. (2010) on the synthesis of novel thiazole derivatives, incorporating pyrazole moiety, demonstrated significant analgesic and antimicrobial activities. This study underscores the importance of pyrazole-acetamide derivatives in the development of new analgesic and antimicrobial agents, potentially including this compound (Saravanan et al., 2010).